Cas no 1869922-24-6 (PC Biotin-PEG3-Alkyne)

• Product Name: PC Biotin-PEG3-Alkyne
• CAS No: 1869922-24-6
• MF: C₃₅H₅₂N₆O₁₂S
• MW: 780.885388374329
• MDL: MFCD28505551
• CID: 3045142
• PubChem ID: 91757783
• Update Time: 2024-11-05

PC Biotin-PEG3-Alkyne Chemical and Physical Properties

Names and Identifiers

• PC Biotin-PEG3-alkyne
• PC Biotin-Alkyne
• 1-[4-[4-[2-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]ethylamino]-4-oxobutoxy]-5-methoxy-2-nitrophenyl]ethyl N-prop-2-ynylcarbamate
• TS-08002
• CS-0114932
• HY-140130
• 1869922-24-6
• MFCD28505551
• DA-76632
• BP-22677
• AKOS040742368
• PCBiotin-PEG3-Alkyne
• PC Biotin-PEG3-Alkyne

• MDL： MFCD28505551
• Inchi： 1S/C35H52N6O12S/c1-4-11-38-35(45)53-24(2)25-21-28(48-3)29(22-27(25)41(46)47)52-14-7-10-32(43)37-13-16-50-18-20-51-19-17-49-15-12-36-31(42)9-6-5-8-30-33-26(23-54-30)39-34(44)40-33/h1,21-22,24,26,30,33H,5-20,23H2,2-3H3,(H,36,42)(H,37,43)(H,38,45)(H2,39,40,44)/t24?,26-,30-,33-/m0/s1
• InChI Key： HRHZIAGPIYYJMG-MJUSKHNJSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCNC(CCCOC1=CC(=C(C=C1OC)C(C)OC(NCC#C)=O)[N+](=O)[O-])=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 780.33639229 g/mol
• Monoisotopic Mass: 780.33639229 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 54
• Rotatable Bond Count: 27
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 255
• Molecular Weight: 780.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes